Cas no 84638-51-7 ((2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan)

(2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan structure
84638-51-7 structure
Product name:(2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan
CAS No:84638-51-7
MF:C17H18O4
MW:286.32242
CID:2040360
PubChem ID:44257176

(2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan Chemical and Physical Properties

Names and Identifiers

    • (2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan
    • Me ether-3',4',7-Trihydroxy-8-methylflavan
    • LMPK12020240
    • 84638-51-7
    • (2S)-2-(4-hydroxy-3-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol
    • 7,4'-Dihydroxy-3'-methoxy-8-methylflavan
    • Inchi: InChI=1S/C17H18O4/c1-10-13(18)6-3-11-5-8-15(21-17(10)11)12-4-7-14(19)16(9-12)20-2/h3-4,6-7,9,15,18-19H,5,8H2,1-2H3
    • InChI Key: ATVCDSNHSGVQSG-UHFFFAOYSA-N
    • SMILES: COc1cc(ccc1O)C1CCc2ccc(O)c(C)c2O1

Computed Properties

  • Exact Mass: 286.12050905Da
  • Monoisotopic Mass: 286.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.768
  • Topological Polar Surface Area: 58.9Ų

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